Cas no 104107-22-4 (5-Bromo-2-methyl-indan-1-one)

• Product Name: 5-Bromo-2-methyl-indan-1-one
• CAS No: 104107-22-4
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• MDL: MFCD13152125
• CID: 135597
• PubChem ID: 14853008
• Update Time: 2025-10-23

5-Bromo-2-methyl-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,5-bromo-2,3-dihydro-2-methyl-
• 5-BROMO-2-METHYL-1-INDANONE
• 5-bromo-2-methyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one,5-bromo-2,3-dihydro-2-methyl
• 2-methyl-5-bromo-1-indanone
• 5-bromo-2-methyl-1-oxoindane
• 5-BROMO-2-METHYL-INDAN-1-ONE
• DTXSID30564726
• AS-47213
• 104107-22-4
• 5-bromo-2-methylindan-1-one
• SCHEMBL1500072
• GMWXCOYOQNIWPE-UHFFFAOYSA-N
• AMY31531
• MFCD13152125
• CS-0138770
• F12673
• SB30342
• AKOS015912043
• DB-368446
• 5-Bromo-2-methyl-indan-1-one

• MDL： MFCD13152125
• Inchi： 1S/C10H9BrO/c1-6-4-7-5-8(11)2-3-9(7)10(6)12/h2-3,5-6H,4H2,1H3
• InChI Key： GMWXCOYOQNIWPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C)CC=2C=1)=O

Computed Properties

• Exact Mass: 223.98400
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.82400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5-Bromo-2-methyl-indan-1-one

Comprehensive Overview of 5-Bromo-2-methyl-indan-1-one (CAS No. 104107-22-4): Properties, Applications, and Industry Insights

5-Bromo-2-methyl-indan-1-one (CAS No. 104107-22-4) is a specialized organic compound belonging to the indanone family, characterized by its unique brominated and methylated structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. With a molecular formula of C₁₀H₉BrO, it exhibits a molecular weight of 225.08 g/mol and typically appears as a white to off-white crystalline powder. Its distinct indanone core and bromine substitution make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5-Bromo-2-methyl-indan-1-one has surged, driven by its applications in the development of novel pharmaceutical intermediates and fine chemicals. Researchers are particularly interested in its role in synthesizing bioactive molecules, including potential candidates for central nervous system (CNS) therapeutics. The compound’s electron-rich aromatic system and strategic halogen placement enable selective functionalization, making it a preferred choice for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations.

From an industrial perspective, CAS No. 104107-22-4 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly bromination methods to reduce environmental impact, aligning with global trends toward carbon footprint reduction. Analytical techniques such as HPLC purity testing and GC-MS characterization are routinely employed to ensure high-grade production, meeting the stringent requirements of GMP-compliant facilities.

The compound’s physicochemical properties, including a melting point range of 85–90°C and solubility in organic solvents like dichloromethane and ethyl acetate, further enhance its utility in laboratory settings. Stability studies indicate that 5-Bromo-2-methyl-indan-1-one should be stored under inert conditions to prevent degradation, a topic frequently queried in chemical storage guidelines forums. Its UV-Vis absorption spectrum (λ_max ~280 nm) also makes it relevant for photochemical applications.

Emerging trends highlight the compound’s potential in material science, particularly in the design of organic semiconductors and ligands for catalytic systems. Patent analyses reveal growing interest in its derivatives for optoelectronic devices, addressing queries about indanone-based functional materials. Additionally, its structure-activity relationship (SAR) studies are pivotal for drug discovery pipelines, often cited in medicinal chemistry literature.

For suppliers and distributors, CAS 104107-22-4 is cataloged under categories like high-purity reagents and custom synthesis solutions. Quality control protocols emphasize residual solvent analysis and heavy metal screening, responding to customer concerns about batch-to-batch consistency. Regulatory compliance, including REACH and FDA DMF filings, is another critical aspect frequently searched by procurement specialists.

In summary, 5-Bromo-2-methyl-indan-1-one exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its importance in both academic and industrial realms. As research continues to uncover new functionalities, this compound remains a focal point for scientists addressing challenges in synthetic efficiency and molecular design.